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Compound of Interest

Compound Name: 3-Bromo-1-phenylpropan-1-ol
CAS No.: 34052-63-6
Cat. No.: B2642998
Get Quote
. J

CAS Number: 34052-63-6 Molecular Formula: C

H

BrO Molecular Weight: 215.09 g/mol Primary Application: Key chiral intermediate for the
synthesis of Fluoxetine (Prozac®) and Tomoxetine.

Part 1: Executive Summary & Retrosynthetic
Analysis

3-Bromo-1-phenylpropan-1-ol is a critical building block in the pharmaceutical industry,
serving as the immediate precursor to the amino-alcohol core of selective serotonin reuptake
inhibitors (SSRIs). Its synthesis is dominated by the reduction of 3-bromopropiophenone (3-
bromo-1-phenylpropan-1-one), a pathway that offers scalability and access to high
enantiomeric excess (ee) via asymmetric catalysis.

This guide details two primary protocols:
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e Racemic Synthesis: A robust sodium borohydride reduction suitable for initial material
generation.

o Enantioselective Synthesis: A Corey-Bakshi-Shibata (CBS) reduction to access the (S)- or
(R)-enantiomer, essential for modern drug development standards.

Retrosynthetic Logic

The retrosynthetic disconnection reveals the 1,3-functionalized framework. The most reliable
disconnection is at the C1-O bond (reduction) rather than C-C bond formation, avoiding the
handling of unstable organometallics with leaving groups.

Friedel-Crafts
Benzene NN Acylation Reduction

3-Bromopropiophenone Stereoselective 3-Bromo-1-phenylpropan-1-ol

__________ (Precursor)
3-Bromopropionyl Chloride

(Target)

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis identifying 3-bromopropiophenone as the strategic
intermediate.

Part 2: Synthesis Protocols
Method A: Chemoselective Reduction (Racemic)

Objective: Efficient synthesis of (x)-3-bromo-1-phenylpropan-1-ol. Scale: Laboratory (10-50
9).

1. Reaction Mechanism
Sodium borohydride (NaBH

) is selected over Lithium Aluminum Hydride (LIAIH

) to prevent the displacement of the alkyl bromide (reduction to alkane) or cyclization to the
epoxide/oxetane under strongly basic conditions.
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2. Reagents & Fquipment

Reagent Equiv.[1][2] Role
3-Bromopropiophenone 1.0 Substrate
NaBH 0.5-0.6 Reducing Agent

Protic solvent for borohydride

Methanol (MeOH) Solvent o
activation

CeCl
Luche reagent (prevents
conjugate reduction)

O (Optional)

3. Step-by-Step Protocol

Preparation: Dissolve 3-bromopropiophenone (10.0 g, 47 mmol) in anhydrous MeOH (100
mL) in a round-bottom flask equipped with a thermometer and magnetic stir bar.

Cooling: Cool the solution to 0 °C using an ice bath. Critical: Low temperature prevents the
formation of the epoxide side-product (1-phenyl-1,2-epoxypropane) via intramolecular S

2.

Addition: Add NaBH

(2.0 g, 26 mmol) portion-wise over 30 minutes. Monitor gas evolution (H
).

Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (20-25 °C) for 1
hour. Monitor via TLC (Hexane/EtOAc 4:1).

Quench: Carefully add saturated NH

Cl solution (50 mL) to destroy excess hydride.

Extraction: Evaporate MeOH under reduced pressure. Extract the aqueous residue with CH
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Cl
(3 x50 mL).
o Workup: Wash combined organics with brine, dry over anhydrous Na
SO
, and concentrate in vacuo.

 Purification: The crude olil is typically >95% pure. If necessary, purify via flash column
chromatography (Silica gel, 10-20% EtOAc in Hexanes).

Yield: 90-95% (Colorless to pale yellow oil).

Method B: Enantioselective CBS Reduction

Objective: Synthesis of (R)- or (S)-3-bromo-1-phenylpropan-1-ol (>95% ee). Relevance: The
(S)-enantiomer is the direct precursor to (S)-Fluoxetine.

1. The Catalytic System

The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst to direct
the hydride attack.[3][4]

e (S)-CBS Catalyst

yields (R)-Alcohol

* (R)-CBS Catalyst

yields (S)-Alcohol

2. Reagents
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Reagent Equiv. Role
3-Bromopropiophenone 1.0 Substrate
(R)-Me-CBS (1M in Toluene) 0.1 (10 mol%) Chiral Catalyst

Borane-THF (BH
0.6-1.0 Stoichiometric Reductant
-THF)

THF (Anhydrous) Solvent Aprotic solvent

3. Step-by-Step Protocol

Catalyst Activation: In a flame-dried Schlenk flask under Argon, charge (R)-Me-CBS solution
(20 mol%).

Borane Addition: Add BH

-THF (0.6 equiv) to the catalyst solution at room temperature. Stir for 15 minutes.

Substrate Addition: Dissolve 3-bromopropiophenone in anhydrous THF.

Controlled Reduction: Add the ketone solution slowly (via syringe pump) to the
catalyst/borane mixture over 1 hour at -20 °C to 0 °C.

o Note: Slow addition ensures the ketone concentration remains low, favoring the catalyzed
pathway over the non-catalyzed background reduction.

Quench: Add MeOH (caution: H

evolution) to decompose the borane complex.

Workup: Perform standard aqueous workup (1N HCIl wash to remove catalyst residue,
followed by extraction).

Characterization: Determine enantiomeric excess (ee) via Chiral HPLC (Chiralcel OD-H
column, Hexane/IPA).

Part 3: Process Visualization
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Reaction Scheme & Workflow

The following diagram illustrates the parallel pathways and the critical decision points for
stereochemical control.
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Start: 3-Bromopropiophenone
(CAS: 29636-75-7)

'

Select Pathway

or Standard Use or Drug Dev

Route A: Racemic Route B: Asymmetric (CBS)
Reagent: NaBH4 / MeOH Reagent: (R)-Me-CBS / BH3-THF
Temp: 0°C Temp: -20°C

Quench: MeOH / NH4CI

Workup: Extraction (DCM)
Wash: Brine

Product: (+)-3-Bromo-1-phenylpropan-1-ol Product: (S)-3-Bromo-1-phenylpropan-1-ol
Yield: ~95% ee: >90%

Click to download full resolution via product page

Figure 2: Decision matrix for synthesis of 3-Bromo-1-phenylpropan-1-ol.
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Part 4: Analytical Data & Safety

Characterization Data
Property Value Notes

Appearance Colorless to pale yellow oil Darkens upon storage

High vacuum distillation

Boiling Point 132-135°C @ 7 Torr
recommended
H NMR (CDCI 7.35 (m, 5H), 4.92 (dd, 1H), Distinctive benzylic proton at
) 3.55 (m, 2H), 2.20 (M, 2H) 4.92 ppm
143.5,128.8, 128.0, 126.0, . -
C NMR C-Br at ~30.5 ppm
73.0,41.5,30.5

Safety & Handling (E-E-A-T)
e Lachrymator Hazard: Both the starting ketone (3-bromopropiophenone) and the product are
potent lachrymators (tear-inducing). All operations must be conducted in a fume hood.

« Skin Irritant: Direct contact causes severe irritation. Double-gloving (Nitrile) is recommended.

e Instability: The product can cyclize to 1-phenyl-1,3-propanediol cyclic ether (oxetane) or
epoxide if treated with strong bases. Store at 2—8 °C under inert atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Bromo-1-phenylpropane, MP Biomedicals 100 g | Buy Online | MP Biomedicals, Inc |
Fisher Scientific [fishersci.com]
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¢ To cite this document: BenchChem. [Synthesis of 3-Bromo-1-phenylpropan-1-ol: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2642998/docs#synthesis-of-3-bromo-1-
phenylpropan-1-ol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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